molecular formula C6H10O4 B6237363 methyl 3-methoxyoxetane-3-carboxylate CAS No. 2113821-10-4

methyl 3-methoxyoxetane-3-carboxylate

Cat. No. B6237363
CAS RN: 2113821-10-4
M. Wt: 146.1
InChI Key:
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Description

Methyl 3-methoxyoxetane-3-carboxylate (MMOX) is a synthetic organic compound that has been widely studied for its potential applications in the scientific research field. It is a versatile compound that can be used for a variety of purposes, such as a building block for organic synthesis, a reagent for biochemical reactions, and an inhibitor for certain enzymes. MMOX is a relatively new compound, and its potential applications are still being explored.

Scientific Research Applications

Methyl 3-methoxyoxetane-3-carboxylate has been widely used in scientific research for a variety of purposes. It can be used as a building block for organic synthesis, a reagent for biochemical reactions, and an inhibitor for certain enzymes. methyl 3-methoxyoxetane-3-carboxylate has also been used to study the mechanism of enzyme catalysis, as well as to study the effects of inhibitors on enzyme activity. Additionally, methyl 3-methoxyoxetane-3-carboxylate has been used to study the interactions between proteins and small molecules.

Mechanism of Action

Methyl 3-methoxyoxetane-3-carboxylate is believed to act as an inhibitor of certain enzymes by binding to their active sites and blocking the substrate from binding. This prevents the enzyme from catalyzing the reaction and thus inhibits its activity. methyl 3-methoxyoxetane-3-carboxylate is also believed to interact with proteins to alter their structure and activity.
Biochemical and Physiological Effects
methyl 3-methoxyoxetane-3-carboxylate has been studied for its potential effects on biochemical and physiological processes. Studies have shown that methyl 3-methoxyoxetane-3-carboxylate can inhibit the activity of certain enzymes, which can have a variety of effects on biochemical and physiological processes. Additionally, methyl 3-methoxyoxetane-3-carboxylate has been shown to interact with proteins and alter their structure and activity, which can also have an effect on biochemical and physiological processes.

Advantages and Limitations for Lab Experiments

Methyl 3-methoxyoxetane-3-carboxylate has several advantages for use in lab experiments. It is relatively easy to synthesize, and it is a versatile compound that can be used for a variety of purposes. Additionally, methyl 3-methoxyoxetane-3-carboxylate is relatively stable and has a low toxicity. However, methyl 3-methoxyoxetane-3-carboxylate also has some limitations. It is not water-soluble, and it is not very soluble in organic solvents, which can make it difficult to work with in certain experiments.

Future Directions

There are many potential future directions for the study of methyl 3-methoxyoxetane-3-carboxylate. One potential direction is to further study its mechanism of action and its effects on biochemical and physiological processes. Additionally, further research could be done to explore the potential applications of methyl 3-methoxyoxetane-3-carboxylate in the pharmaceutical and biomedical fields. Additionally, further research could be done to explore the potential of methyl 3-methoxyoxetane-3-carboxylate as a reagent for organic synthesis and as an inhibitor of certain enzymes. Finally, further research could be done to explore the potential of methyl 3-methoxyoxetane-3-carboxylate as a building block for organic synthesis.

Synthesis Methods

Methyl 3-methoxyoxetane-3-carboxylate can be synthesized via a two-step process. The first step involves the reaction of 3-methoxyoxetane with ethyl chloroformate in the presence of a base, such as sodium hydroxide or potassium tert-butoxide. This reaction produces an ethyl 3-methoxyoxetane-3-carboxylate intermediate. The second step involves the reaction of the intermediate with methyl bromide in the presence of a base, such as sodium hydroxide or potassium tert-butoxide. This reaction produces the desired product, methyl 3-methoxyoxetane-3-carboxylate.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-methoxyoxetane-3-carboxylate involves the reaction of 3-methoxyoxetan-3-ol with methyl chloroformate in the presence of a base to form the desired product.", "Starting Materials": [ "3-methoxyoxetan-3-ol", "methyl chloroformate", "base (e.g. triethylamine)" ], "Reaction": [ "Add 3-methoxyoxetan-3-ol to a reaction flask", "Add a base (e.g. triethylamine) to the reaction flask", "Add methyl chloroformate dropwise to the reaction flask while stirring", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent (e.g. dichloromethane)", "Wash the organic layer with water and brine", "Dry the organic layer over anhydrous sodium sulfate", "Filter the organic layer and concentrate the solvent under reduced pressure", "Purify the product by column chromatography or recrystallization" ] }

CAS RN

2113821-10-4

Product Name

methyl 3-methoxyoxetane-3-carboxylate

Molecular Formula

C6H10O4

Molecular Weight

146.1

Purity

95

Origin of Product

United States

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